Cas no 86688-93-9 (1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-)

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- structure
86688-93-9 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-
CAS No:86688-93-9
MF:C11H9NO3S
MW:235.259061574936
MDL:MFCD00274623
CID:660892
PubChem ID:24867475
Update Time:2025-10-28

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-
    • 1-(benzenesulfonyl)pyrrole-2-carbaldehyde
    • 1-(phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
    • 1-(phenylsulfonyl)-1H-pyrrole-2-carboxaldehyde
    • 1-(Phenylsulfonyl)-2-pyrrolecarboxaldehyde
    • 1-(phenylsulfonyl)-2-pyrrolecarboxyaldehyde
    • 1-(phenylsulfonyl)pyrrole-2-carbaldehyde
    • 1-phenylsulfonylpyrrole-2-carboxaldehyde
    • 1-(Phenylsulfonyl)-1H-pyrrole-2-carbaldehyde #
    • AKOS015898198
    • CS-0145119
    • 1-benzenesulfonyl-1H-pyrrole-2-carbaldehyde
    • MFCD00274623
    • BP-12532
    • AQ-776/42801269
    • DTXSID60339368
    • 1H-Pyrrole-2-carboxadehyde, 1-phenylsulfonyl-
    • 86688-93-9
    • SB62153
    • 1-(Phenylsulfonyl)-2-pyrrolecarboxaldehyde, 97%
    • SCHEMBL1616366
    • MDL： MFCD00274623
    • Inchi： 1S/C11H9NO3S/c13-9-10-5-4-8-12(10)16(14,15)11-6-2-1-3-7-11/h1-9H
    • InChI Key： XZMIDORMXBMWTQ-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(N1C=CC=C1C=O)(=O)=O

Computed Properties

  • Exact Mass: 235.03000
  • Monoisotopic Mass: 235.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 81-82 °C (lit.)
  • PSA: 64.52000
  • LogP: 2.61840
  • Solubility: Not determined

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Pricemore >>

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